3-amino-4-chloro-N-(4-methylphenyl)benzamide

• IUPAC Name: 3-amino-4-chloro-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C14H13ClN2O/c1-9-2-5-11(6-3-9)17-14(18)10-4-7-12(15)13(16)8-10/h2-8H,16H2,1H3,(H,17,18)
• InChI Key: TYJILXHLAABZGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)N
• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol

Description

3-amino-4-chloro-N-(4-methylphenyl)benzamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as AC-42 and has been extensively studied for its potential applications in the field of medicine. In

Mechanism of Action

The mechanism of action of 3-amino-4-chloro-N-(4-methylphenyl)benzamide is not fully understood, but it is believed to act as an antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel. This channel is involved in the transmission of pain signals, and its inhibition by 3-amino-4-chloro-N-(4-methylphenyl)benzamide may explain its analgesic properties. Additionally, 3-amino-4-chloro-N-(4-methylphenyl)benzamide has been shown to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which may contribute to its anticonvulsant effects.
Biochemical and Physiological Effects:
In addition to its analgesic and anticonvulsant properties, 3-amino-4-chloro-N-(4-methylphenyl)benzamide has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the release of inflammatory cytokines, which may contribute to its potential use in the treatment of inflammatory diseases. Additionally, 3-amino-4-chloro-N-(4-methylphenyl)benzamide has been shown to have antioxidant properties, which may make it a useful compound for the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-4-chloro-N-(4-methylphenyl)benzamide in lab experiments is its well-established synthesis method. Additionally, this compound has been extensively studied, and its properties and potential applications are well-documented. However, one limitation of using 3-amino-4-chloro-N-(4-methylphenyl)benzamide in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many potential future directions for the study of 3-amino-4-chloro-N-(4-methylphenyl)benzamide. One area of research that holds promise is the development of new drugs for the treatment of epilepsy and chronic pain based on the properties of this compound. Additionally, further investigation into the potential use of 3-amino-4-chloro-N-(4-methylphenyl)benzamide in the treatment of cancer and inflammatory diseases may yield promising results. Finally, research into the mechanism of action of this compound may lead to the development of new drugs with similar properties.

Synthesis Methods

The synthesis of 3-amino-4-chloro-N-(4-methylphenyl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 4-methylphenylamine in the presence of a reducing agent such as iron powder. The resulting product is then treated with hydrochloric acid to yield 3-amino-4-chloro-N-(4-methylphenyl)benzamide. This synthesis method has been well-established and has been used in various research studies.

Scientific Research Applications

3-amino-4-chloro-N-(4-methylphenyl)benzamide has been extensively studied for its potential applications in the field of medicine. This compound has been shown to have potent anticonvulsant and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of epilepsy and chronic pain. Additionally, 3-amino-4-chloro-N-(4-methylphenyl)benzamide has been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.